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Compound of Interest

Ethyl 4-
Compound Name:
hydroxycyclohexanecarboxylate

Cat. No.: B104090

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. Adherence to proper chemical waste management protocols is a
critical component of this responsibility. This guide provides essential, step-by-step procedures
for the safe disposal of Ethyl 4-hydroxycyclohexanecarboxylate, ensuring compliance and
minimizing environmental impact.

Immediate Safety and Handling Precautions

Ethyl 4-hydroxycyclohexanecarboxylate is known to cause skin and serious eye irritation[1]
[2]. Therefore, appropriate personal protective equipment (PPE) must be worn when handling
this chemical. This includes:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemically resistant gloves.

» Respiratory Protection: A NIOSH-approved respirator is advised, especially in poorly
ventilated areas.

In the event of a spill, the material should be absorbed with an inert material such as sand or
vermiculite, and then placed into a suitable, sealed container for disposal[3]. Under no
circumstances should this chemical be emptied into drains[3][4].
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Step-by-Step Disposal Protocol

The recommended method for the disposal of Ethyl 4-hydroxycyclohexanecarboxylate is
through an approved waste disposal plant[3]. Chemical waste generators are responsible for
correctly classifying their waste in accordance with local, regional, and national regulations[3].
The following protocol outlines the necessary steps for proper disposal within a laboratory
setting.

. Waste ldentification and Segregation:

Clearly label a dedicated waste container for "Non-halogenated Organic Waste" and specify
"Ethyl 4-hydroxycyclohexanecarboxylate."

Do not mix this waste with halogenated solvents or other incompatible waste streams to
ensure safe and cost-effective disposal.

. Container Management:

Use a chemically resistant container that is in good condition and has a secure, tight-fitting
lid.

The waste container label must include the full chemical name and associated hazard
warnings.

Store the sealed waste container in a designated, well-ventilated satellite accumulation area
within the laboratory.

It is best practice to place the waste container in secondary containment to prevent the
spread of potential spills.

. Internal Waste Collection:

When the waste container is nearly full, or before the established accumulation time limit is
reached, contact your institution's Environmental Health and Safety (EHS) department to
schedule a pickup.

Complete all required waste pickup forms or manifests provided by your EHS department.
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Quantitative Data Summary

While specific quantitative limits for the disposal of Ethyl 4-hydroxycyclohexanecarboxylate
are determined by local regulations, the following table summarizes key physical and safety
information for this compound.

Property Value

Skin Irritation (Category 2), Eye lrritation
Hazard Classifications (Category 2A), Specific Target Organ Toxicity -
Single Exposure (Category 3)

Flash Point 113 °C (235.4 °F) - closed cup

Density 1.068 g/mL at 25 °C

Water Solubility Immiscible[4]

Persistence Unlikely based on available information[4]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Ethyl 4-hydroxycyclohexanecarboxylate.
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Workflow for the safe disposal of Ethyl 4-hydroxycyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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